Cas no 732206-58-5 (1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid)

• Product Name: 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid
• CAS No: 732206-58-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD07378593
• CID: 5233735
• PubChem ID: 13478004
• Update Time: 2026-03-08

1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methoxyphenyl)methyl]-1H-imidazole-2-carboxylic acid
• 1-(4-METHOXYBENZYL)-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• 732206-58-5
• 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid

• MDL： MFCD07378593
• Inchi： 1S/C12H12N2O3/c1-17-10-4-2-9(3-5-10)8-14-7-6-13-11(14)12(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： PFUPRYABWLCBQF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)N(CC2=CC=C(OC)C=C2)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid

Professional Introduction to 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic Acid (CAS No. 732206-58-5)

1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid, with the CAS number 732206-58-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the imidazole carboxylic acid class, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The structural motif of this molecule, featuring a 4-methoxyphenyl group attached to an imidazole core, contributes to its unique chemical and biological characteristics.

The imidazole ring is a heterocyclic aromatic compound that plays a crucial role in many biological processes. It is a key component in various natural products and pharmaceuticals, including antifungals, antivirals, and anticancer agents. The presence of the carboxylic acid group at the 2-position of the imidazole ring enhances the compound's reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Additionally, the 4-methoxyphenyl substituent introduces hydrophobicity and electronic properties that can influence the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel imidazole derivatives with enhanced pharmacological activity. Studies have demonstrated that modifications at different positions of the imidazole ring can significantly alter its biological effects. For instance, derivatives with substituents at the 1- and 3-positions have shown promising results in inhibiting various enzymes and receptors involved in inflammatory and metabolic diseases. The compound 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid is being explored for its potential as a lead molecule in the development of new therapeutic agents.

The methoxy group on the phenyl ring is another critical feature that contributes to the compound's pharmacological profile. Methoxy-substituted aromatic compounds are known for their ability to modulate enzyme activity and receptor binding. This property makes them attractive candidates for drug discovery programs targeting neurological disorders, cardiovascular diseases, and cancer. The combination of the imidazole core and the 4-methoxyphenyl group in 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid suggests potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid. Molecular docking studies have shown that this compound can interact with various biological targets, including kinases, proteases, and ion channels. These interactions are thought to underlie its potential therapeutic effects. For example, studies suggest that derivatives of this compound may inhibit inflammatory pathways by modulating cytokine production and immune cell function.

The synthesis of 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically starts with the functionalization of an imidazole precursor followed by introduction of the 4-methoxyphenyl group via cross-coupling reactions or other synthetic strategies. The carboxylic acid functionality is then introduced through oxidation or hydrolysis steps. These synthetic routes require careful optimization to ensure high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 1-(4-methoxyphenyl)methyl-1H-imidazole-2-carboxylic acid (CAS No. 732206-58-5) is a versatile compound with significant potential in drug development. Its unique structural features, including the imidazole core and the 4-methoxyphenyl substituent, make it an attractive candidate for further investigation. Ongoing research aims to elucidate its pharmacological mechanisms and explore its applications in treating various diseases. As our understanding of molecular interactions continues to grow, compounds like this are poised to play a crucial role in next-generation therapeutics.